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Compound of Interest

Compound Name: 2-(2-Oxopropyl)-2H-tetrazole
CAS No.: 13616-38-1, 83485-71-6
Cat. No.: B2413163
Get Quote
. J

Executive Summary & Immediate Action

WARNING: 2-(2-Oxopropyl)-2H-tetrazole is a high-nitrogen energetic heterocyclic compound.
While N-alkylated tetrazoles are generally more thermally stable than their protonated parent
(1H-tetrazole), they retain significant positive heat of formation and potential shock sensitivity.

Core Directive: Treat all pure solid forms of this compound as Potential Explosives. Do not
subject to friction, grinding, or rapid heating.[1] Disposal Path: The only authorized disposal
method is High-Temperature Incineration via a licensed hazardous waste contractor. Chemical
neutralization in-house is NOT recommended due to the risk of generating unstable
intermediates or toxic nitrogen oxides.

Chemical Profile & Hazard Assessment

This compound belongs to the class of N-substituted Tetrazoles. Unlike simple flammable
solvents, its decomposition is exothermic and self-sustaining.
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Parameter Specification | Risk Assessment

Tetrazole ring substituted at N2 with an acetonyl
group (-CH2COCHS3).

Chemical Structure

) High Nitrogen Compound. High positive
Energetic Class )
enthalpy of formation.

Physical State Typically a low-melting solid or viscous oil.

Moderate. More stable than 1-substituted
Stability isomers, but decomposes exothermically
>160°C.

Strong Acids (protonation increases sensitivity),
Incompatibilities Strong Oxidizers, Heavy Metals (potential for

complexation).

Unknown specific data; treat as Acute Toxin
Toxicity (Oral/Inhalation) by analogy to tetrazole

precursors.

Pre-Disposal Stabilization Protocol

Before moving waste from the bench to the central accumulation area, you must stabilize the
material. Never dispose of dry, crystalline tetrazoles directly into a solid waste drum.

A. Solid Waste (Pure Compound)

o Desensitization: Dissolve the solid in a compatible, combustible solvent to reduce crystal
lattice energy and shock sensitivity.

o Recommended Solvents: Acetone, Ethyl Acetate, or DMSO.
o Target Concentration: < 10% wi/v.[2]

e Container: Use a conductive HDPE or glass container. Do not use metal cans (risk of metal-
tetrazole complex formation).

B. Liquid Waste (Reaction Mixtures)
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e Segregation: Ensure the waste stream contains NO halogenated solvents if possible (to
facilitate incineration).

e pH Check: Ensure the solution is neutral (pH 6-8). Acidic conditions can catalyze
decomposition; basic conditions can induce ring cleavage or salt formation.

Operational Disposal Workflow

The following decision matrix outlines the mandatory steps for processing this waste.
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Waste Identification:
2-(2-Oxopropyl)-2H-tetrazole

Determine Physical State

Solid / Crystalline

High Risk | Solution / Oil

STEP 1: Desensitization
Dissolve in Acetone/EtOAc
(Max 10% Concentration)

N\

STEP 2: pH Check
Ensure pH 6-8

STEP 3: Labeling

'Flammable' + 'High Nitrogen'
(RCRA D001, D003)

Satellite Accumulation
Store away from Oxidizers/Acids

Final Disposal
High-Temp Incineration
(Licensed Contractor)
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Figure 1: Decision matrix for the stabilization and disposal of tetrazole derivatives. Note the
critical desensitization step for solids.

Regulatory & Compliance Data

When preparing the waste manifest, use the following classifications. Note that while specific
listing (P- or U-list) may not apply to this specific derivative, characteristic codes must be

applied.
Regulatory Body Classification Code |/ Note
RCRA (USA) Ignitable D001 (If in flammable solvent)
_ D003 (Potential explosive
RCRA (USA) Reactive

properties)

UN 1993 (if dissolved); UN
DOT Flammable Liquid 1325 (Flammable Solid,

Organic, n.o.s.) if solid.

Must read: "Contains Tetrazole
Labeling Hazard Tags Derivative - Energetic Material

- Do Not Concentrate"

Critical "Do Not" List

o DO NOT use metal spatulas or metal drums (prevents formation of shock-sensitive metal
tetrazolates).

o DO NOT mix with oxidizers (peroxides, nitrates, perchlorates).

e DO NOT evaporate to dryness on a rotary evaporator (risk of detonation upon
crystallization).

Emergency Response
Spill Procedures

e Evacuate: Clear the immediate area (10-meter radius).
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o PPE: Wear flame-resistant lab coat, nitrile gloves (double gloved), and safety goggles.

¢ Neutralization:

[¢]

Do not sweep dry solid.

[¢]

Wet the spill with acetone or ethanol to desensitize.

[e]

Absorb with a non-combustible material (Vermiculite or Sand).

o

Do not use paper towels (increases flammability).

Exposure[4][5][6]

» Skin: Wash immediately with soap and water for 15 minutes. Tetrazoles can be absorbed
transdermally.

e Inhalation: Move to fresh air immediately. Monitor for delayed pulmonary edema (nitrogen
oxide generation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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